Cas no 100-21-0 (Terephthalic acid)

Terephthalic acid, also known as p-phthalic acid, is the dicarboxylic acid with the largest output. It is mainly prepared from p-xylene. It is the main raw material for polyester production. It is a solid at room temperature. It does not melt when heated and sublimes above 300 ℃. If heated in a closed container, it can melt at 425 ℃. It is poorly soluble in water at room temperature. It is mainly used to manufacture synthetic polyester resin \ synthetic fiber and plasticizer< Br>

Terephthalic acid structure

Product Name:Terephthalic acid

CAS No:100-21-0

Molecular Formula:C₈H₆O₄

Molecular Weight:166.1308

MDL:MFCD00002558

CID:81812

PubChem ID:7489

Terephthalic acid Properties

Names and Identifiers

- Terephthalic acid
- PTA
- Benzene-1,4-dicarboxylic acid
- P-Phthelic Acid
- p-Phthalic acid
- 1,4-dicarboxybenzene
- 1,4-phthalicacid
- Acide terephtalique
- acideterephtalique(french)
- Benzene-p-dicarboxylic acid
- Kyselina tereftalova
- Kyselina terftalova
- P-Phthalic acid (PTA)
- Caffeic acid
- P-BENZENEDICARBOXYLIC ACID
- -Phthalic acid (PTA)
- PURIFIED TEREPHTHALIC ACID
- Tephthol
- TEREPHTHALIC ACID (TPA)
- TEREPHTHALIC ACID FOR SYNTHESIS
- TPA
- 1,4-Benzenedicarboxylic acid
- QTA
- S-LOP
- TA 33LP
- TPA (terephthalic acid)
- p-Benzenedicarboxylic acidx
- TA 12
- Ta-33mp
- wr16262
- nsc36973
- 1,4-phthalic acid
- NSC 36973
- WR 16262
- ta12
- p-Dicarboxybenzene
- p-Carboxybenzoic acid
- para-Phthalic acid
- p-Phthalate
- Acide terephtalique [French]
- Kyselina tereftalova [Czech]
- 4-Carboxybenzoic Acid
- B
- 60088-54-2
- 10028-70-3
- +Expand
- MDL： MFCD00002558
- InChIKey： KKEYFWRCBNTPAC-UHFFFAOYSA-N
- Inchi： 1S/C8H6O4/c9-7(10)5-1-2-6(4-3-5)8(11)12/h1-4H,(H,9,10)(H,11,12)
- SMILES： O([H])C(C1C([H])=C([H])C(C(=O)O[H])=C([H])C=1[H])=O
- BRN： 1909333

Computed Properties

Exact Mass: 166.02700
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 2
Monoisotopic Mass: 166.027
Heavy Atom Count: 12
Complexity: 169
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 74.6

Experimental Properties

LogP: 1.08300
PSA: 74.60000
Merck: 9162
Refractive Index: 1.5100 (estimate)
Water Partition Coefficient: slightly soluble in water (0,017 g/L at 25°C)
Boiling Point: 214.32°C (rough estimate)
Melting Point: >300 °C (lit.)
Vapor Pressure: <0.01 mmHg ( 20 °C)
Flash Point: 260°C
Solubility: Slightly soluble (3 g/l) (25 º C),
Color/Form: White crystals or powders.
Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
Solubility: It is slightly soluble in water, insoluble in carbon tetrachloride, ether, acetic acid and chloroform, slightly soluble in ethanol and soluble in alkali liquor.
pka: 3.51(at 25℃)
Density: 1.51 g/cm3

Terephthalic acid Security Information

Symbol: GHS07
RTECS：WZ0875000
WGK Germany：3
Safety Term：S24/25
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：dangerous
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：Yes

Terephthalic acid Customs Data

HS CODE：2917361100
Customs Data：

China Customs Code:
2917361100

Overview:

2917361100 Purified terephthalic acid [white needle crystal or powder,density1.510,The main technical indicators are4-Carboxybenzaldehyde(4-CBA)≤25PPM].Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:13.0%.Minimum tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture, Evidence document and number of origin(example Certificate of origin attached, Originated in Korea\Thai

Summary:

2917361100 terephthalic acid.Supervision conditions:None.VAT:17.0%.Tax rebate rate:13.0%.Lowest tariff:6.5%.General tariff:30.0%

Terephthalic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0000MB-25g	1,4-Benzenedicarboxylic acid	100-21-0	95%	25g	$4.00	2024-04-18
A2B Chem LLC	AA00003-25g	Terephthalic acid	100-21-0	95%	25g	$4.00	2024-04-20
Aaron	AR0000UN-25g	1,4-Benzenedicarboxylic acid	100-21-0	95%	25g	$3.00	2024-05-20
abcr	AB118916-1 kg	Terephthalic acid, 99%; .	100-21-0	99%	1 kg	€103.80	2023-07-20
Ambeed	A125601-25g	Terephthalic acid	100-21-0	95%	25g	$5.0	2024-06-02
Cooke Chemical	A6681212-100G	p-Phthalic acid	100-21-0	99%	100g	RMB 40.80	2023-09-07
Enamine	EN300-18042-0.05g	benzene-1,4-dicarboxylic acid	100-21-0	95%	0.05g	$19.0	2023-09-19
S e l l e c k ZHONG GUO	S6251-25mg	Terephthalic acid	100-21-0	99.88%	25mg	¥647.01	2023-09-15
TRC	T112500-5g	Terephthalic Acid	100-21-0		5g	$ 57.00	2023-09-06
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P108506-100g	Terephthalic acid	100-21-0	99%	100g	¥53.90	2023-09-01

Terephthalic acid Synthesis

Synthetic Circuit 1

93-03-8

91-10-1

90-05-1

498-00-0

121-33-5

121-34-6

100-21-0

64-18-6

64-19-7

110-15-6

144-62-7

65-85-0

569-51-7

528-44-9

554-95-0

124-38-9

Reaction Conditions

1.1R:O2, C:12293-21-9, rt → 160°C; 30 h, 160°C, 3 MPa

Reference

: A combined experimental and theoretical study on vanadium-catalytic oxidation of lignin to produce carboxylic acids

By Lu, Ting et al, Fuel Processing Technology, 2022, 238, 107493